![molecular formula C14H10Cl2FNOS B4401930 N-(2,6-dichlorophenyl)-2-[(4-fluorophenyl)thio]acetamide](/img/structure/B4401930.png)
N-(2,6-dichlorophenyl)-2-[(4-fluorophenyl)thio]acetamide
Overview
Description
N-(2,6-dichlorophenyl)-2-[(4-fluorophenyl)thio]acetamide, also known as DFP-10825, is a synthetic compound that has been studied for its potential use in scientific research. This compound belongs to the class of thioacetamides and has been found to have various biochemical and physiological effects.
Mechanism of Action
N-(2,6-dichlorophenyl)-2-[(4-fluorophenyl)thio]acetamide works by selectively inhibiting the activity of a specific protein called BRD4. This protein is involved in the regulation of gene expression and has been implicated in various diseases, including cancer. By inhibiting the activity of BRD4, this compound can alter gene expression patterns and potentially have therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, potentially through its effects on BRD4. Additionally, this compound has been found to have anti-inflammatory effects and may have potential therapeutic applications for inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-(2,6-dichlorophenyl)-2-[(4-fluorophenyl)thio]acetamide has several advantages for use in scientific research. It is a selective inhibitor of BRD4, making it a useful tool compound for studying the role of this protein in various cellular processes. Additionally, this compound has been optimized for purity and yield, making it a reliable compound for experiments.
One limitation of this compound is that it has not been extensively studied in vivo, so its potential therapeutic applications are not fully understood. Additionally, the use of this compound in experiments may be limited by its cost and availability.
Future Directions
There are several potential future directions for research involving N-(2,6-dichlorophenyl)-2-[(4-fluorophenyl)thio]acetamide. One area of interest is the development of more potent and selective inhibitors of BRD4, which could have even greater therapeutic potential. Additionally, further studies are needed to fully understand the biological effects of this compound and its potential applications in the treatment of diseases. Finally, research could focus on the development of new synthetic methods for this compound and related compounds, which could improve yield and reduce costs.
Scientific Research Applications
N-(2,6-dichlorophenyl)-2-[(4-fluorophenyl)thio]acetamide has been studied for its potential use as a tool compound in scientific research. It has been found to selectively inhibit the activity of a specific protein, making it useful for studying the role of this protein in various cellular processes. Additionally, this compound has been shown to have potential therapeutic applications for certain diseases, such as cancer.
properties
IUPAC Name |
N-(2,6-dichlorophenyl)-2-(4-fluorophenyl)sulfanylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2FNOS/c15-11-2-1-3-12(16)14(11)18-13(19)8-20-10-6-4-9(17)5-7-10/h1-7H,8H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQNBRUYBMDLAKB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)NC(=O)CSC2=CC=C(C=C2)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2FNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.